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Audience: Researchers, scientists, and drug development professionals.

Introduction
Roxadustat (also known as FG-4592) is a potent, orally bioavailable inhibitor of hypoxia-

inducible factor (HIF) prolyl hydroxylase (PHD) enzymes.[1][2][3][4] By inhibiting PHD,

Roxadustat stabilizes HIF-α, a key transcription factor that is typically degraded under

normoxic conditions.[4][5][6][7] This stabilization leads to the accumulation of HIF-α, its

translocation to the nucleus, and subsequent activation of a cascade of genes involved in

erythropoiesis, iron metabolism, and cellular adaptation to hypoxia.[4][6][8] Due to its

mechanism of action, Roxadustat is widely used in in vitro studies to investigate hypoxia-

related signaling pathways, angiogenesis, and cellular metabolism.[5][8]

This document provides a detailed protocol for the preparation of Roxadustat stock solutions

using dimethyl sulfoxide (DMSO) for use in a variety of in vitro assays.
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For ease of reference, the key quantitative data for Roxadustat are summarized in the table

below.

Parameter Value References

Molecular Weight 352.34 g/mol [1][2][3][5]

CAS Number 808118-40-3 [1][3]

Appearance
White to off-white or light

yellow to green-yellow solid
[3][9]

Solubility in DMSO
30 mg/mL to 240 mg/mL

(Sonication may be required)
[1][2][3][9][10]

Solubility in Water Insoluble (< 0.1 mg/mL) [2][3]

Powder Storage -20°C for up to 3 years [1][3]

Stock Solution Storage
-80°C for up to 1 year; -20°C

for up to 6 months
[1][3]

Experimental Protocols
Materials

Roxadustat powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM Roxadustat Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Roxadustat in DMSO, a

common starting concentration for serial dilutions in in vitro experiments.

Pre-weighing Preparation: Before handling Roxadustat powder, ensure you are wearing

appropriate PPE. It is recommended to work in a chemical fume hood. Allow the Roxadustat
vial to equilibrate to room temperature before opening to prevent condensation of moisture.

Weighing Roxadustat:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of Roxadustat powder. For example, to prepare 1

mL of a 10 mM stock solution, you would weigh out 3.52 mg of Roxadustat.

Calculation: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol

) x 1000 (mg/g) Mass (mg) = 0.010 mol/L x 0.001 L x 352.34 g/mol x 1000 mg/g = 3.52 mg

Dissolving in DMSO:

Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing

the weighed Roxadustat. To continue the example, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming or sonication may be necessary to fully dissolve the compound,

as some sources recommend.[1] Visually inspect the solution to ensure there are no

visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile cryovials.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for shorter-term

storage (up to 6 months).[1][3]

Protocol for Diluting Roxadustat Stock Solution for Cell
Culture Experiments
This protocol outlines the serial dilution of the 10 mM DMSO stock solution to a final working

concentration for treating cells in culture.

Intermediate Dilution (Optional but Recommended): To minimize pipetting errors and the

concentration of DMSO in the final culture medium, it is good practice to perform an

intermediate dilution. For example, dilute the 10 mM stock solution 1:10 in sterile DMSO or

cell culture medium to create a 1 mM intermediate stock.

Final Dilution:

Determine the final desired concentration of Roxadustat for your experiment. For

example, if the desired final concentration is 10 µM in a total volume of 2 mL of cell culture

medium.

Add the appropriate volume of the 10 mM stock solution to the cell culture medium.

Calculation (using the 10 mM stock): V1 = (C2 x V2) / C1 Where: V1 = Volume of stock

solution needed C1 = Concentration of stock solution (10 mM or 10,000 µM) V2 = Final

volume of cell culture medium (2 mL) C2 = Final concentration of Roxadustat (10 µM)

V1 = (10 µM x 2 mL) / 10,000 µM = 0.002 mL or 2 µL

Add 2 µL of the 10 mM Roxadustat stock solution to the 2 mL of cell culture medium. Mix

gently by pipetting up and down.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the treated samples. In the

example above, you would add 2 µL of DMSO to 2 mL of cell culture medium.
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Caption: Experimental workflow for preparing Roxadustat stock solution.
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Caption: Roxadustat's mechanism of action on the HIF-1α signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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